N-(2-fluorophenyl)-3-isobutyramidofuro[3,2-b]pyridine-2-carboxamide

• IUPAC Name: N-(2-fluorophenyl)-3-(2-methylpropanoylamino)furo[3,2-b]pyridine-2-carboxamide
• InChI: InChI=1S/C18H16FN3O3/c1-10(2)17(23)22-15-14-13(8-5-9-20-14)25-16(15)18(24)21-12-7-4-3-6-11(12)19/h3-10H,1-2H3,(H,21,24)(H,22,23)
• InChI Key: IBPZXJALZIPVDQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1=C(OC2=C1N=CC=C2)C(=O)NC3=CC=CC=C3F
• Molecular Formula: C18H16FN3O3
• Molecular Weight: 341.3 g/mol

Description

N-(2-fluorophenyl)-3-isobutyramidofuro[3,2-b]pyridine-2-carboxamide is a chemical compound that has been studied for its potential use in scientific research.

Scientific Research Applications

Discovery of Selective Kinase Inhibitors

N-(2-fluorophenyl) substituted compounds have been identified as potent and selective Met kinase inhibitors. These inhibitors demonstrate significant potential in targeting specific molecular pathways in cancer cells, as seen in the study by Schroeder et al. (2009), where similar compounds showed complete tumor stasis in a human gastric carcinoma model following oral administration, leading to clinical trials (Schroeder et al., 2009).

Crystal Structure and Conformational Analysis

Mocilac et al. (2011) explored a series of N-(fluorophenyl)pyridinecarboxamides, focusing on their crystal structure, solvated forms, and conformational analyses. This research highlights the impact of molecular conformations on the overall supramolecular aggregation, offering insights into the physico-chemical properties of such compounds (Mocilac et al., 2011).

Unconventional Hydrogen Bonding and Aggregation

Wilson and Munro (2010) studied the crystal structures of para-substituted aryl derivatives of pyridine-2-carboxamide, including N-(4-fluorophenyl)pyridine-2-carboxamide. Their findings on unconventional hydrogen bonding and π-stacking in these compounds contribute to a deeper understanding of molecular interactions and crystal chemistry (Wilson & Munro, 2010).

PET Imaging Applications

Compounds similar to N-(2-fluorophenyl)-3-isobutyramidofuro[3,2-b]pyridine-2-carboxamide have been used in PET imaging studies, such as the work by Choi et al. (2015), which evaluated the potential of certain fluorine-substituted compounds in serotonin 1A receptor imaging in humans (Choi et al., 2015).

Fluorescent pH Sensor Development

Research by Yang et al. (2013) on a heteroatom-containing organic fluorophore demonstrates the potential of N-(2-fluorophenyl)pyridinecarboxamides in developing fluorescent pH sensors. These sensors can switch their emission between states based on protonation and deprotonation, indicating their utility in various analytical and diagnostic applications (Yang et al., 2013).